Technical Guide: The Role and Application of 4-Bromo-2,5-diisopropylaniline as a Pharmaceutical Impurity Standard
Technical Guide: The Role and Application of 4-Bromo-2,5-diisopropylaniline as a Pharmaceutical Impurity Standard
Abstract: This technical guide provides a comprehensive overview of 4-Bromo-2,5-diisopropylaniline, focusing on its critical role as an impurity reference standard in pharmaceutical development. We will explore its physicochemical properties, plausible synthetic routes, and the potential impurities that may arise. Central to this guide is the practical application of this standard in analytical method development and validation, framed within the context of global regulatory expectations, such as the ICH Q3A guidelines. Detailed protocols for its synthesis, characterization, and use in a validated HPLC-UV method are provided to offer researchers, scientists, and drug development professionals a robust framework for impurity control strategies.
Introduction: The Criticality of Impurity Profiling in Drug Development
In pharmaceutical manufacturing, the control of impurities is a mandate, not an option. Impurities can originate from various sources, including starting materials, by-products of the synthetic process, degradation of the active pharmaceutical ingredient (API), and residual solvents.[1][2][3] These extraneous substances can significantly compromise the safety, efficacy, and stability of the final drug product. Therefore, regulatory bodies worldwide, under the guidance of the International Council for Harmonisation (ICH), have established stringent frameworks for the reporting, identification, and qualification of impurities.[1][2]
An impurity standard is a highly characterized and purified compound used as a reference marker to detect, identify, and quantify specific impurities in a drug substance or product. 4-Bromo-2,5-diisopropylaniline serves as a pertinent example of such a standard, often arising as a process-related impurity or a synthetic intermediate in the manufacturing of various APIs. This guide provides the technical foundation for its synthesis, characterization, and utilization.
Compound Identification and Physicochemical Properties
A precise understanding of a reference standard's physical and chemical properties is the bedrock of its application.
A Note on Isomeric Specificity: The subject of this guide is 4-Bromo-2,5-diisopropylaniline . It is critical to note that this specific isomer is not widely documented in major chemical databases, and a dedicated CAS number has not been assigned. However, the closely related structural isomer, 4-Bromo-2,6-diisopropylaniline (CAS RN: 80058-84-0) , is well-characterized.[4][5][6][7] For the purpose of this guide, we will infer certain physicochemical properties from the 2,6-isomer and general aniline chemistry, a necessary approach in the absence of direct empirical data for the 2,5-isomer.
| Property | Value (Inferred/Typical) | Source / Justification |
| Chemical Name | 4-Bromo-2,5-diisopropylaniline | - |
| Synonyms | 4-Bromo-2,5-bis(propan-2-yl)aniline | - |
| Molecular Formula | C₁₂H₁₈BrN | Based on structure |
| Molecular Weight | 256.19 g/mol | [6][8] |
| Monoisotopic Mass | 255.06226 Da | [8] |
| Appearance | Pale yellow to brown liquid | [6][9] (Typical for bromo-dialkylanilines) |
| Solubility | Soluble in organic solvents (e.g., Methanol, Acetonitrile, Dichloromethane); Insoluble in water | General property of substituted anilines |
| pKa | ~3.5 - 4.5 | Basicity is reduced by electron-withdrawing bromine but increased by electron-donating alkyl groups. Steric hindrance from isopropyl groups also affects basicity. |
Synthesis and Emergence as an Impurity
Understanding the synthetic origin of an impurity is crucial for predicting its presence and developing appropriate control strategies. 4-Bromo-2,5-diisopropylaniline would typically be synthesized via the electrophilic bromination of its parent aniline.
Plausible Synthetic Protocol
The synthesis involves the direct bromination of 2,5-diisopropylaniline. The amino group is a strong activating group, directing electrophilic substitution to the ortho and para positions. Since the para position is open and less sterically hindered than the ortho positions (which are flanked by bulky isopropyl groups), it is the most likely site of bromination.
Reaction: 2,5-diisopropylaniline + Bromine → 4-Bromo-2,5-diisopropylaniline
Step-by-Step Methodology:
-
Dissolution: Dissolve 1 equivalent of 2,5-diisopropylaniline in a suitable solvent such as acetic acid or a chlorinated solvent (e.g., dichloromethane).
-
Cooling: Cool the solution to 0-5 °C in an ice bath to control the exothermicity of the reaction and minimize the formation of poly-brominated by-products.
-
Bromination: Add a solution of 1.05 equivalents of bromine in the same solvent dropwise over 30-60 minutes. The high reactivity of the aniline ring means that harsh conditions are generally not required.[10]
-
Quenching: After the addition is complete, allow the reaction to stir for an additional hour. Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to neutralize any unreacted bromine.
-
Workup: Neutralize the solution with an aqueous base (e.g., sodium bicarbonate) and extract the product into an organic solvent like ethyl acetate.
-
Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. The crude product should be purified by flash column chromatography on silica gel to yield the pure 4-Bromo-2,5-diisopropylaniline.
Potential Synthesis-Related Impurities
The impurity profile is a direct consequence of the synthetic route.[3][11] Key potential impurities include:
-
Starting Material: Unreacted 2,5-diisopropylaniline.
-
Over-brominated Species: 2,4-Dibromo- and 2,4,6-Tribromo- derivatives, if excess bromine or elevated temperatures are used.
-
Isomeric Impurities: Bromination at an ortho position, although less likely due to steric hindrance.
-
Oxidation Products: Anilines are susceptible to oxidation, which can lead to colored impurities, especially if exposed to air and light over time.[12]
Caption: Synthetic pathway and potential process-related impurities.
Analytical Application as an Impurity Standard
The primary function of an impurity standard is to serve as a calibrated reference point in an analytical method. This is essential for validating the method's specificity, linearity, accuracy, and for accurately quantifying the impurity in routine API batch release testing.
Regulatory Framework: ICH Thresholds
The ICH Q3A(R2) guideline provides thresholds for reporting, identifying, and qualifying impurities in new drug substances.[1][2]
-
Reporting Threshold: The level above which an impurity must be reported. For a maximum daily dose of ≤ 2g/day, this is typically ≥ 0.05%.
-
Identification Threshold: The level above which the structure of an impurity must be confirmed. This is often ≥ 0.10%.
-
Qualification Threshold: The level above which an impurity must be assessed for its biological safety. This is often ≥ 0.15%.
Having a qualified and well-characterized standard like 4-Bromo-2,5-diisopropylaniline is a prerequisite for adhering to these guidelines.
High-Performance Liquid Chromatography (HPLC) Method
A robust, stability-indicating Reverse-Phase HPLC (RP-HPLC) method is the workhorse for impurity profiling. The following is a self-validating protocol designed for the quantification of 4-Bromo-2,5-diisopropylaniline.
Step-by-Step Protocol:
-
Standard Preparation:
-
Accurately weigh approximately 10 mg of the 4-Bromo-2,5-diisopropylaniline reference standard into a 100 mL volumetric flask.
-
Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water (diluent) to create a 100 µg/mL stock solution.
-
Perform serial dilutions to prepare calibration standards at concentrations of, for example, 0.1, 0.5, 1.0, 2.5, and 5.0 µg/mL.
-
-
Sample Preparation (for API analysis):
-
Accurately weigh approximately 100 mg of the API into a 100 mL volumetric flask.
-
Dissolve and dilute to volume with the diluent to create a 1 mg/mL (1000 µg/mL) sample solution.
-
-
Chromatographic Conditions:
| Parameter | Condition | Rationale |
| Column | C18, 250 x 4.6 mm, 5 µm | Provides good hydrophobic retention for aromatic compounds. |
| Mobile Phase A | 0.1% Trifluoroacetic Acid (TFA) in Water | TFA acts as an ion-pairing agent, improving peak shape for the basic aniline. |
| Mobile Phase B | 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile | Acetonitrile is a common organic modifier providing good elution strength. |
| Gradient | 0-20 min: 40% to 90% B; 20-25 min: 90% B; 25.1-30 min: 40% B | A gradient ensures elution of both polar and non-polar impurities and provides adequate resolution. |
| Flow Rate | 1.0 mL/min | Standard flow rate for a 4.6 mm ID column. |
| Column Temp. | 30 °C | Ensures reproducible retention times. |
| Detection | UV at 254 nm | Aromatic anilines typically have strong absorbance in the UV region. |
| Injection Vol. | 10 µL | A small volume minimizes potential for peak distortion. |
-
System Suitability Test (SST):
-
Before analysis, inject a standard solution (e.g., 1 µg/mL) six times.
-
Acceptance Criteria: The relative standard deviation (%RSD) for peak area and retention time must be ≤ 2.0%. The theoretical plates should be > 2000, and the tailing factor should be ≤ 2.0. This ensures the system is performing correctly.
-
-
Quantification:
-
Construct a calibration curve by plotting the peak area of the standard against its concentration.
-
Inject the API sample solution.
-
Calculate the concentration of the impurity in the sample using the linear regression equation from the calibration curve.
-
Express the result as a percentage of the API concentration.
-
Caption: Analytical workflow for impurity quantification using HPLC.
Characterization and Purity of the Standard
To be trustworthy, the impurity standard itself must be rigorously characterized and its purity confirmed. A Certificate of Analysis (CoA) for a reference standard must include data from orthogonal analytical techniques.
-
Identity Confirmation:
-
Mass Spectrometry (MS): To confirm the molecular weight. The expected m/z for the molecular ion [M+H]⁺ would be approximately 256.07. The isotopic pattern of bromine (¹⁹Br/⁸¹Br in a ~1:1 ratio) provides a definitive signature.
-
Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy to confirm the exact structure, including the substitution pattern on the aromatic ring and the isopropyl groups.
-
-
Purity Assessment:
-
Chromatographic Purity: HPLC-UV analysis (as described above) under optimal conditions should show a single major peak, with purity typically >98%.
-
Thermogravimetric Analysis (TGA): To determine the content of residual solvents and water.
-
Quantitative NMR (qNMR): An advanced method to determine the absolute purity of the standard against a certified internal standard.
-
Conclusion
The effective management of pharmaceutical impurities is a cornerstone of modern drug development, ensuring patient safety and regulatory compliance. 4-Bromo-2,5-diisopropylaniline, as a potential process-related impurity, exemplifies the need for well-characterized reference standards. This guide has detailed the logical pathway from its synthesis and the prediction of related impurities to its definitive characterization and application in a validated analytical workflow. By integrating robust chemical synthesis with precise analytical science, researchers and drug developers can build a comprehensive impurity control strategy that is both scientifically sound and compliant with global regulatory standards.
References
- AMSbiopharma. (2025, October 7). Impurity guidelines in drug development under ICH Q3. AMSbiopharma.
- SynThink. (2026, February 18). ICH Q3A vs Q3B: API and Drug Product Impurity Guidelines Explained. SynThink.
- Veeprho.
- European Medicines Agency. (1995, June). ICH Topic Q 3 A Impurities Testing Guideline: Impurities in New Drug Substances. European Medicines Agency.
- PubChem. 4-Bromo-2,6-diisopropylaniline.
- Lab Pro Inc. 4-Bromo-2,6-diisopropylaniline, 1G - B4113-1G. Lab Pro Inc.
- TCI AMERICA. 4-Bromo-2,6-diisopropylaniline | 80058-84-0. TCI AMERICA.
- BenchChem. (2025). A Comparative Analysis of the Reactivity of 2,6-Diisopropylaniline and Aniline. BenchChem.
- Pharmaffiliates. 4-Bromo-2,6-diisopropylaniline | CAS No : 80058-84-0.
- Wikipedia contributors. (2026). Aniline. Wikipedia.
- BLD Pharm. 80058-84-0|4-Bromo-2,6-diisopropylaniline. BLD Pharm.
- Advanced ChemBlocks Inc. (2026, March 3). 4-Bromo-2,6-diisopropylaniline 97% | CAS: 80058-84-0. Advanced ChemBlocks Inc.
- MilliporeSigma. 4-Bromo-2,6-diisopropylaniline. MilliporeSigma.
Sources
- 1. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
- 2. tasianinch.com [tasianinch.com]
- 3. veeprho.com [veeprho.com]
- 4. pharmaffiliates.com [pharmaffiliates.com]
- 5. 80058-84-0|4-Bromo-2,6-diisopropylaniline|BLD Pharm [bldpharm.com]
- 6. labproinc.com [labproinc.com]
- 7. achemblock.com [achemblock.com]
- 8. 4-Bromo-2,6-diisopropylaniline | C12H18BrN | CID 11780114 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 9. 4-Bromo-2,6-diisopropylaniline | 80058-84-0 | TCI AMERICA [tcichemicals.com]
- 10. benchchem.com [benchchem.com]
- 11. pharma.gally.ch [pharma.gally.ch]
- 12. Aniline - Wikipedia [en.wikipedia.org]
